Cas no 68201-79-6 (1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate)

1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate structure
68201-79-6 structure
Product Name:1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate
CAS No:68201-79-6
MF:C44H82O4
MW:675.119494915009
CID:1726123
PubChem ID:20838425
Update Time:2025-04-21

1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate Chemical and Physical Properties

Names and Identifiers

    • 1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate
    • [2,4-dimethyl-3-[(Z)-octadec-9-enoyl]oxypentan-2-yl] (E)-nonadec-10-enoate
    • Bis[(Z)-9-octadecenoic acid]2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl ester
    • DTXSID001140493
    • VSIQFKJGKNBEFA-SXAUZNKPSA-N
    • 68201-79-6
    • (Z)-2,2,4-Trimethylpentane-1,3-diyl dioleate
    • 1,1a(2)-[2,2-Dimethyl-1-(1-methylethyl)-1,3-propanediyl] di-(9Z)-9-octadecenoate
    • Inchi: 1S/C44H82O4/c1-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-41(45)47-39-44(5,6)43(40(3)4)48-42(46)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-2/h21-24,40,43H,7-20,25-39H2,1-6H3/b23-21-,24-22-
    • InChI Key: VSIQFKJGKNBEFA-SXAUZNKPSA-N
    • SMILES: O(C(CCCCCCC/C=C\CCCCCCCC)=O)C(C(C)C)C(C)(C)COC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

  • Exact Mass: 674.62166
  • Monoisotopic Mass: 674.62131109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 37
  • Complexity: 781
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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